Cas no 922626-11-7 (4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole)

• Product Name: 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole
• CAS No: 922626-11-7
• MF: C₂₆H₂₅N₃O₂S
• MW: 443.560604810715
• CID: 5496677
• Update Time: 2025-05-21

4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole Chemical and Physical Properties

Names and Identifiers

• Methanone, [4-(4-ethyl-2-benzothiazolyl)-1-piperazinyl](2-phenoxyphenyl)-
• 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

• Inchi： 1S/C26H25N3O2S/c1-2-19-9-8-14-23-24(19)27-26(32-23)29-17-15-28(16-18-29)25(30)21-12-6-7-13-22(21)31-20-10-4-3-5-11-20/h3-14H,2,15-18H2,1H3
• InChI Key： QQXMWPWSAICHKE-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=NC3=C(CC)C=CC=C3S2)CC1)(C1=CC=CC=C1OC1=CC=CC=C1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Diphenylethers

Additional information on 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole

Comprehensive Overview of 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922626-11-7)

4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922626-11-7) is a synthetic organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. This compound belongs to the benzothiazole class, which is known for its diverse biological activities. The presence of a piperazine moiety and a phenoxybenzoyl group in its structure enhances its versatility, making it a subject of interest in drug discovery and development.

In recent years, researchers have focused on the potential of 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole as a modulator of specific biological pathways. Its molecular framework suggests possible interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, which are critical targets in treating various diseases. The compound's CAS No. 922626-11-7 is frequently searched in scientific databases, reflecting its relevance in contemporary research.

The synthesis of 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole involves multi-step organic reactions, including condensation and cyclization processes. Its benzothiazole core is particularly noteworthy, as this scaffold is found in several FDA-approved drugs. The ethyl and phenoxybenzoyl substituents contribute to its lipophilicity, which may influence its pharmacokinetic properties, such as absorption and distribution.

One of the trending topics in the scientific community is the exploration of benzothiazole derivatives for their neuroprotective and anti-inflammatory effects. Given the structural similarity of CAS No. 922626-11-7 to other bioactive compounds, it is being investigated for potential applications in neurodegenerative diseases like Alzheimer's and Parkinson's. Additionally, its piperazine component is often associated with psychotropic activity, sparking interest in mental health research.

From an industrial perspective, 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole is also studied for its stability and compatibility with various formulations. Researchers are examining its solubility profiles and degradation kinetics to optimize its use in drug delivery systems. The compound's CAS No. 922626-11-7 is a key identifier in patent filings, highlighting its commercial potential.

Environmental and safety assessments of 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole are equally important. Regulatory agencies require thorough toxicological evaluations to ensure its safe handling and disposal. The compound's benzothiazole backbone has been scrutinized for its ecological impact, with studies focusing on biodegradability and bioaccumulation.

In conclusion, 4-ethyl-2-4-(2-phenoxybenzoyl)piperazin-1-yl-1,3-benzothiazole (CAS No. 922626-11-7) represents a promising candidate for further scientific exploration. Its multifaceted structure and potential therapeutic applications align with current trends in drug development and molecular biology. As research progresses, this compound may pave the way for innovative treatments in various medical fields.